Cas no 2097902-50-4 (3-benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline hydrochloride)

• Product Name: 3-benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline hydrochloride
• CAS No: 2097902-50-4
• MF: C₂₆H₂₃ClFN₃O
• MW: 447.931728601456
• CID: 6414838
• PubChem ID: 126851117
• Update Time: 2025-08-04

3-benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline hydrochloride
• [6-fluoro-4-(4-phenylpiperazin-1-yl)quinolin-3-yl]-phenylmethanone;hydrochloride
• 2097902-50-4
• F6548-2287
• AKOS032466795

• Inchi： 1S/C26H22FN3O.ClH/c27-20-11-12-24-22(17-20)25(23(18-28-24)26(31)19-7-3-1-4-8-19)30-15-13-29(14-16-30)21-9-5-2-6-10-21;/h1-12,17-18H,13-16H2;1H
• InChI Key： YMVGQXAPOIVMEJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2C(C=1)=C(C(C(C1C=CC=CC=1)=O)=CN=2)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 447.1513682g/mol
• Monoisotopic Mass: 447.1513682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4Ų

Additional information on 3-benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline hydrochloride

Research Brief on 3-Benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline Hydrochloride (CAS: 2097902-50-4)

3-Benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline hydrochloride (CAS: 2097902-50-4) is a novel quinoline derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a benzoyl group at the 3-position, a fluorine atom at the 6-position, and a phenylpiperazine moiety at the 4-position, has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. A 2023 study published in the Journal of Medicinal Chemistry reported the efficient synthesis of 3-benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline hydrochloride via a multi-step reaction sequence, highlighting its high yield and purity. The compound's structural identity was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, as well as X-ray crystallography, which revealed its precise molecular conformation and intermolecular interactions.

In vitro and in vivo pharmacological assessments have demonstrated that this compound exhibits significant affinity for serotonin and dopamine receptors, suggesting its potential as a modulator of neurotransmitter systems. Specifically, it has shown promising activity as a 5-HT_2A receptor antagonist, which could be leveraged for the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, preliminary data indicate that the compound may possess anti-proliferative effects against certain cancer cell lines, possibly through the inhibition of key signaling pathways involved in cell cycle regulation.

Further research is underway to explore the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early findings suggest that 3-benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline hydrochloride has favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as potential off-target effects and toxicity require thorough investigation in future studies.

In conclusion, 3-benzoyl-6-fluoro-4-(4-phenylpiperazin-1-yl)quinoline hydrochloride represents a promising scaffold for the development of new therapeutic agents targeting CNS disorders and oncology. Its unique chemical structure and demonstrated biological activity warrant continued exploration, with the aim of optimizing its efficacy and safety profile for clinical applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through preclinical and clinical trials.